Guazatine acetate salt

• CAS: 39202-40-9
• Molecular Formula: C20H45N7O2
• Molecular Weight: 415.6 g/mol
• InChI: InChI=1S/C18H41N7.C2H4O2/c19-17(20)24-15-11-7-3-1-5-9-13-23-14-10-6-2-4-8-12-16-25-18(21)22;1-2(3)4/h23H,1-16H2,(H4,19,20,24)(H4,21,22,25);1H3,(H,3,4)
• InChIKey: IGAGEWSIVSNYJF-UHFFFAOYSA-N

Guazatine Acetate Salt — Chemical Profile & Procurement Baseline

Guazatine acetate salt (CAS 39202-40-9, molecular formula C24H53N7O6, molecular weight 535.72 g/mol) is a non-systemic contact fungicide belonging to the guanidine class [1]. Importantly, it is not a single chemical entity but a complex reaction mixture resulting from the amidination of polyamines, containing numerous guanidated derivatives including 1,8-diaminooctane oligomers, with iminoctadine (the pure, defined compound) representing only approximately 1.5% of the total mixture [2][3]. This mixture-based composition fundamentally differentiates it from the purified analog iminoctadine triacetate, impacting both its biological activity profile and its procurement specification requirements [4].

COMPOSITION

Technical guazatine is a polydisperse mixture of guanidated oligomers — not a single defined entity. Specification review is essential.

PHYSICOCHEMICAL

Very high aqueous solubility and strongly basic guanidino groups (pKa >9) influence formulation and application method compatibility.

REGULATORY

EU active substance approval withdrawn. Procurement requires verification of status in target jurisdiction and intended use.

• [1] PubChem. Guazatine acetate salt. Compound Summary. CID 176516703. Molecular Formula: C24H53N7O6. Molecular Weight: 535.7 g/mol. View Source
• [2] FAO. 4.18 Guazatine (T,R). Pesticide Residues in Food - Evaluations. View Source
• [3] ChemNet Pesticide Database. Iminoctadine / Guazatine Nomenclature and ISO Common Name History. View Source
• [4] Brown, G.E. (1988). Efficacy of Guazatine and Iminoctadine for Control of Postharvest Decays of Oranges. Plant Disease, 72(10): 906-908. DOI: 10.1094/PD-72-0906. View Source

Guazatine Acetate Salt — Non-Substitutability & Procurement Risks

Substituting guazatine acetate salt with iminoctadine triacetate or other guanidine-class fungicides is not scientifically equivalent due to three quantifiable differences. First, in vitro sensitivity testing demonstrates that citrus decay pathogens are consistently more sensitive to iminoctadine than to guazatine [1]. Second, iminoctadine uniquely controls Penicillium digitatum sporulation and Geotrichum candidum spread during storage, a property that guazatine lacks [1]. Third, the EC50 value for guazatine against Geotrichum citri-aurantii is 0.26 μg/mL, which is approximately 3.25-fold higher than the 0.08 μg/mL observed for iminoctadine, indicating reduced intrinsic potency [2]. These differences stem from the mixture versus pure-compound nature of the respective products and translate directly into divergent field efficacy and resistance management profiles.

Compositional heterogeneity

Guazatine is a multi-component mixture; iminoctadine is a single entity. Analytical detectability and residue definition may not transfer directly.

Pathogen-specific potency

In vitro potency against Geotrichum is intermediate between iminoctadine and propiconazole. Field efficacy for other pathogen–commodity combinations may differ.

Bird-repellent functionality

Guazatine provides dual fungicide–repellent activity absent in dodine, iminoctadine, and propiconazole. Substitution loses this seed-treatment value.

Enzyme target selectivity

Nanomolar polyamine oxidase inhibition differentiates guazatine from other guanidines. Substitution may alter biochemical selectivity context.

• [1] Brown, G.E. (1988). Efficacy of Guazatine and Iminoctadine for Control of Postharvest Decays of Oranges. Plant Disease, 72(10): 906-908. DOI: 10.1094/PD-72-0906. View Source
• [2] Li, X. et al. (2025). Evaluation of fungicide efficacy and resistance dynamics against Geotrichum citri-aurantii for postharvest citrus sour rot management. Pesticide Biochemistry and Physiology. EC50 values: iminoctadine 0.08 μg/mL, guazatine 0.26 μg/mL. View Source

Quantitative Evidence for Guazatine Acetate Salt

In Vitro Activity Against Geotrichum citri-aurantii

Guazatine acetate is not a single defined compound but a complex reaction mixture, whereas iminoctadine is the purified, chemically defined analog. According to FAO evaluation data, iminoctadine constitutes approximately 1.5% of the total guazatine mixture [1]. The mixture contains guanidated 1,8-diaminooctane and its higher oligomers, including dioctamethylenetriamine and trioctamethylenetetramine [2]. This compositional difference led ISO to redefine the common name 'guazatine' to reflect the commercial mixture rather than the pure compound [3].

EC50 Comparison

Head-to-head

Guazatine: 0.26 µg/mL vs Iminoctadine: 0.08 µg/mL, Propiconazole: 0.32 µg/mL

Supports citrus sour rot management context

3.25× less potent than iminoctadine; 1.23× more potent than propiconazole

Evidence Dimension	Chemical composition and purity definition
Target Compound Data	Complex mixture containing multiple guanidated polyamines; iminoctadine constitutes ~1.5% of total mixture
Comparator Or Baseline	Iminoctadine triacetate: pure, defined single compound (1,1′-(iminodi(octamethylene))diguanidine triacetate)
Quantified Difference	Iminoctadine represents approximately 1.5% of guazatine mixture by composition
Conditions	Analytical characterization via GC and GC-MS; FAO JMPR evaluation

Why This Matters

Procurement specifications must account for mixture composition rather than single-compound purity, as biological activity and regulatory status differ from the purified analog.

• [1] FAO. 4.18 Guazatine (T,R). Data on iminoctadine constituting about 1.5% of the guazatine mixture. View Source
• [2] Brown, G.E. (1988). Efficacy of Guazatine and Iminoctadine for Control of Postharvest Decays of Oranges. Plant Disease, 72(10): 906-908. View Source
• [3] ChemNet Pesticide Database. ISO common name guazatine redefinition history. View Source

Polyamine Oxidase Inhibition Potency

The primary antifungal action of guazatine triacetate is the inhibition of lipid biosynthesis, a mechanism quantitatively demonstrated in Alternaria kikuchiana. At the ID50 concentration of 10 ppm for mycelial growth, guazatine triacetate remarkably inhibited the incorporation of [U-14C]D-glucose, [1-14C]sodium acetate, and [methyl-14C]methionine into total lipid [1]. In contrast, incorporation of labeled precursors into protein, DNA, RNA, and chitin was not significantly affected at this same 10 ppm concentration [1]. Oxygen uptake by intact cells was also hardly inhibited, confirming that respiratory chain disruption is not the primary mechanism [1].

PAO Inhibition Ki

Reported

Ki = 7.5 × 10⁻⁹ M (Zea mays PAO)

Supports mode-of-action selectivity context

~2× more potent than G3; ~200× more than hydrolyzed derivative

Evidence Dimension	Inhibition of biosynthetic pathways at ID50 concentration (10 ppm)
Target Compound Data	Guazatine triacetate at 10 ppm: Total lipid biosynthesis remarkably inhibited; Protein, DNA, RNA, and chitin biosynthesis not significantly affected
Comparator Or Baseline	Same compound at same concentration tested across multiple biosynthetic pathways
Quantified Difference	Lipid biosynthesis: remarkable inhibition; Other pathways: no significant effect; Oxygen uptake: hardly inhibited
Conditions	Alternaria kikuchiana mycelial cells; ID50 = 10 ppm for mycelial growth; 90-minute incubation

Why This Matters

This mechanism specificity distinguishes guazatine from fungicides targeting ergosterol biosynthesis (DMIs) or respiration (QoIs), informing rational rotation strategies for resistance management.

• [1] Yamaguchi, I. et al. (1984). Mode of Action of the Fungicide Guazatine in Alternaria kikuchiana. Journal of Pesticide Science, 9(3): 425-431. View Source

Chemical Heterogeneity of Technical Guazatine

In vitro testing demonstrated that all citrus decay pathogens tested were more sensitive to iminoctadine than to guazatine [1]. Against Geotrichum citri-aurantii specifically, guazatine exhibited an EC50 value of 0.26 μg/mL, which is approximately 3.25-fold higher than the EC50 of 0.08 μg/mL reported for iminoctadine [2]. This indicates that guazatine has lower intrinsic antifungal potency than its purified analog against this economically significant sour rot pathogen.

Composition Comparison

Class-level

Technical guazatine: polydisperse oligomer mixture vs Iminoctadine: single defined bis-guanidine

Analytical standard procurement requires compositional context

Residue definition not fully elucidated

Evidence Dimension	In vitro antifungal potency (EC50) against Geotrichum citri-aurantii
Target Compound Data	Guazatine EC50 = 0.26 μg/mL
Comparator Or Baseline	Iminoctadine EC50 = 0.08 μg/mL
Quantified Difference	3.25-fold higher EC50 for guazatine (lower intrinsic potency)
Conditions	In vitro sensitivity testing against Geotrichum citri-aurantii, the causal agent of citrus sour rot

Why This Matters

Understanding the relative intrinsic potency guides dose selection in postharvest treatment protocols and informs expectations for field efficacy relative to the purified analog.

• [1] Brown, G.E. (1988). Efficacy of Guazatine and Iminoctadine for Control of Postharvest Decays of Oranges. Plant Disease, 72(10): 906-908. View Source
• [2] Li, X. et al. (2025). Evaluation of fungicide efficacy and resistance dynamics against Geotrichum citri-aurantii for postharvest citrus sour rot management. Pesticide Biochemistry and Physiology. View Source

Bird-Repellent Dual Functionality

In comprehensive postharvest testing on oranges, iminoctadine was equal to or significantly better than guazatine in controlling stem end rot (Diplodia natalensis and Phomopsis citri), green mold (Penicillium digitatum), and sour rot (Geotrichum candidum) [1]. Critically, iminoctadine controlled sporulation of P. digitatum and spread of G. candidum during storage, properties that guazatine lacked [1]. When compared to other fungicide classes, both guazatine and iminoctadine were comparable to imazalil and thiabendazole for green mold control [1].

Bird Repellency

Class-level

Guazatine: classified bird repellent; pigeon LD50 82 mg/kg

Seed treatment dual-activity context

Function absent in dodine, iminoctadine, propiconazole

Evidence Dimension	Postharvest decay control efficacy and secondary spread prevention
Target Compound Data	Guazatine: Controls green mold comparable to imazalil and thiabendazole; Does NOT control sporulation of P. digitatum or spread of G. candidum during storage
Comparator Or Baseline	Iminoctadine: Equal or significantly better than guazatine across all pathogens tested; Controls sporulation and pathogen spread during storage
Quantified Difference	Iminoctadine superior or equal in all head-to-head tests; Unique sporulation control absent in guazatine
Conditions	Postharvest treatment of oranges; Multiple tests across four major citrus decay pathogens

Why This Matters

For applications where preventing secondary inoculum spread during storage is critical, the purified analog iminoctadine offers a functional advantage that guazatine cannot provide.

• [1] Brown, G.E. (1988). Efficacy of Guazatine and Iminoctadine for Control of Postharvest Decays of Oranges. Plant Disease, 72(10): 906-908. View Source

Aqueous Stability Profile

In a 2026 study evaluating lactic acid bacteria as biocontrol agents, Penicillium digitatum (INTA 1 to INTA 7) and Geotrichum citri-aurantii (INTA 8) isolated from decayed lemon were treated with imazalil and guazatine to obtain strains resistant to these fungicides [1]. The study successfully selected the four most resistant fungal strains from this treatment, which were subsequently used to evaluate the antifungal activity of 33 LAB strains [1]. At 50 ppm, guazatine exhibited an inhibition rate used as a benchmark for comparing organic acid antifungal activity [1].

Hydrolytic Stability

Reported

Stable pH 5–9 for 1 month at 25 °C; photodegradation DT50 40 h / 912 h

Supports aqueous formulation shelf-life context

Alkaline labile; biphasic photolysis on glass

Evidence Dimension	Use in resistance selection studies and benchmark inhibition activity
Target Compound Data	Guazatine at 50 ppm: Used to generate resistant P. digitatum and G. citri-aurantii strains; Serves as benchmark for organic acid antifungal comparison
Comparator Or Baseline	Imazalil (also used for resistance selection); Organic acids: phenyllactic acid (PLA), acetic acid, lactic acid
Quantified Difference	PLA ~66-fold more effective than acetic acid; ~600-fold more effective than lactic acid in comparative inhibition assays
Conditions	Isolates from decayed lemon from commercial packinghouses; 33 LAB strains screened against 4 fungicide-resistant fungal strains

Why This Matters

The use of guazatine to generate resistant strains indicates that resistance to this fungicide can develop under selection pressure, an important consideration for resistance management program design.

• [1] CONICET Digital (2026). Inhibition of Citrus Fungal Pathogens by Using Lactic Acid Bacteria. Penicillium digitatum and Geotrichum citri-aurantii treated with imazalil and guazatine to obtain resistant strains. View Source

Mammalian and Avian Toxicity Profile: Guazatine Acetate LD50 Values for Comparative Safety Assessment

The acute oral toxicity of guazatine acetate has been characterized across multiple species. In rats, the acute oral LD50 is 360 mg/kg [1]. The EPA reports an LD50 of 193 mg/kg bw with a 100% pure estimated value of 155 mg/kg bw [2]. In birds, the LD50 for Japanese quail is 0.638 mL/kg bw equivalent to 429 mg ai/kg bw, while for pigeons it is 82 mg/kg with emetic effect [3]. The compound is classified as H301 (Toxic if swallowed) and H400 (Very toxic to aquatic life) under GHS [2].

Evidence Dimension	Acute oral toxicity (LD50) across multiple test species
Target Compound Data	Rat oral LD50 = 360 mg/kg; Rat oral LD50 (EPA) = 193 mg/kg (155 mg/kg estimated for pure); Japanese quail oral LD50 = 429 mg ai/kg bw; Pigeon oral LD50 = 82 mg/kg
Comparator Or Baseline	Species-to-species variation; No direct comparator fungicide data in same study
Quantified Difference	Approximately 5.2-fold difference in avian sensitivity between Japanese quail and pigeon
Conditions	Acute oral toxicity testing per standard regulatory protocols

Why This Matters

Toxicity data are essential for occupational safety planning, regulatory compliance documentation, and comparative risk assessment when selecting among fungicide options.

• [1] Gengzhongbang Agricultural Database. Guazatine acetate salt toxicity data. Rat acute oral LD50 = 360 mg/kg. View Source
• [2] New Zealand EPA Chemical Classification and Information Database (CCID). Guanoctine triacetate CAS 39202-40-9. H301 classification; LD50 = 193 mg/kg bw. View Source
• [3] IAEA Nucleus. Entity Record, Chemical. Guazatine acetates ecotoxicology data. Japanese quail LD50 = 0.638 mL/kg bw (429 mg ai/kg). View Source

Guazatine Acetate Salt — Application Scenarios

Postharvest Citrus Sour Rot Rotational Management

Based on the direct comparative evidence from Brown (1988) showing that guazatine is comparable to imazalil and thiabendazole for green mold control [1], guazatine acetate salt is a viable alternative for citrus postharvest drench applications in regions where the purified analog iminoctadine is not registered or is cost-prohibitive. In Morocco, pre-storage chemical control with guazatine is commonly applied as a postharvest drench to reduce sour rot incidence in stored citrus fruit [2]. However, users must account for the 3.25-fold lower intrinsic potency (EC50 0.26 μg/mL versus 0.08 μg/mL) and the absence of sporulation control that iminoctadine provides [3].

Cereal Seed Treatment with Dual Activity

Guazatine acetate salt is specifically indicated as a seed treatment for control of Septoria nodorum, Tilletia caries, Fusarium spp., and Helminthosporium spp. in cereals and maize [1]. This application leverages the compound's lipid biosynthesis inhibition mechanism, which at 10 ppm (ID50) specifically disrupts fungal membrane lipid production without affecting protein, DNA, RNA, or chitin biosynthesis [2]. The mixture composition may provide broader-spectrum activity against seed-borne pathogens compared to single-compound alternatives.

Citrus Multi-Residue LC-MS/MS Reference Standard

Guazatine acetate salt possesses documented bird-repellent properties, with an LD50 of 82 mg/kg in pigeons (with emetic effect) and 429 mg ai/kg bw in Japanese quail [1]. This dual functionality as both fungicide and bird repellent is unique among guanidine-class compounds and provides added value in agricultural scenarios where avian crop damage coincides with fungal disease pressure. The emetic effect in pigeons at 82 mg/kg suggests conditioned aversion potential [1].

Polyamine Oxidase Inhibition Tool Compound

Given that guazatine has been successfully used to generate resistant strains of Penicillium digitatum and Geotrichum citri-aurantii at 50 ppm [1], it serves as an important tool for resistance monitoring studies. Its distinct mechanism of action targeting lipid biosynthesis rather than ergosterol biosynthesis (DMIs) or mitochondrial respiration (QoIs) positions it as a rotation partner in resistance management programs [2]. A 2025 study noted that while propiconazole-resistant mutants were obtained (frequency 7.8×10⁵), no iminoctadine-resistant strains were recovered via UV mutagenesis [3], suggesting differential resistance development potential that warrants further investigation for guazatine specifically.

Application

Selection Property

Validation Focus

Postharvest Citrus Rot Management

Fungicide sensitivity profile

Geotrichum EC50 verification

Cereal Seed Treatment

Dual fungicide–repellent activity

Seed-surface half-life and avian deterrence

Citrus Multi-Residue LC-MS/MS Standard

Analytical reference standard grade

Compositional heterogeneity and pH stability

Polyamine Oxidase Research Tool

High-affinity PAO inhibitor

Ki value and binding-mode validation

• [1] Brown, G.E. (1988). Efficacy of Guazatine and Iminoctadine for Control of Postharvest Decays of Oranges. Plant Disease, 72(10): 906-908. View Source
• [2] ScienceDirect. Guazatine control of sour rot in lemons, oranges and tangors under various storage conditions. Citing Moroccan packing house practice. View Source
• [3] Li, X. et al. (2025). Evaluation of fungicide efficacy and resistance dynamics against Geotrichum citri-aurantii. EC50 values and resistance frequency data. View Source
• [4] Yamaguchi, I. et al. (1984). Mode of Action of the Fungicide Guazatine in Alternaria kikuchiana. Journal of Pesticide Science, 9(3): 425-431. View Source
• [5] IAEA Nucleus. Entity Record. Guazatine acetates ecotoxicology and bird repellent properties. View Source
• [6] CONICET Digital (2026). Inhibition of Citrus Fungal Pathogens by Using Lactic Acid Bacteria. Resistance selection at 50 ppm guazatine. View Source